Cas no 485787-12-0 (Cyclopropaneethanol, 2-ethyl-, benzoate (9CI))

Cyclopropaneethanol, 2-ethyl-, benzoate (9CI) structure
485787-12-0 structure
Product name:Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
CAS No:485787-12-0
MF:C14H20O3
MW:236.306804656982
CID:931996
PubChem ID:45095324

Cyclopropaneethanol, 2-ethyl-, benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneethanol, 2-ethyl-, benzoate (9CI)
    • 485787-12-0
    • Cyclopropaneethanol,2-ethyl-,benzoate(9ci)
    • cyclopropaneethanol, 2-ethyl-, benzoate
    • Inchi: InChI=1S/C14H18O2/c1-2-11-10-13(11)8-9-16-14(15)12-6-4-3-5-7-12/h3-7,11,13H,2,8-10H2,1H3
    • InChI Key: QFZQFRJDJIPGSX-UHFFFAOYSA-N
    • SMILES: CCC1CC1CCOC(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 218.130679813g/mol
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 4

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